Cas no 514800-95-4 (methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate)
514800-95-4 structure
Product Name:methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
CAS No:514800-95-4
MF:C12H11N3O4
MW:261.233442544937
MDL:MFCD02253784
CID:3057686
PubChem ID:591194
Update Time:2025-04-21
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester
- methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
-
- MDL： MFCD02253784
- Inchi： 1S/C12H11N3O4/c1-19-12(16)10-4-2-3-9(5-10)7-14-8-11(6-13-14)15(17)18/h2-6,8H,7H2,1H3
- InChI Key： VTXNCCMRLCHRSJ-UHFFFAOYSA-N
- SMILES： O(C)C(C1=CC=CC(=C1)CN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 027320-250mg |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 250mg |
￡144.00 | 2022-03-01 | ||
| Fluorochem | 027320-1g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 1g |
￡287.00 | 2022-03-01 | ||
| Fluorochem | 027320-5g |
3-(4-Nitro-pyrazol-1-ylmethyl)-benzoic acid methyl ester |
514800-95-4 | 5g |
￡782.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-50mg |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 50mg |
￥3931.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-100mg |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 100mg |
￥6350.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-250mg |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 250mg |
￥8442.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-500mg |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 500mg |
￥14333.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-1g |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 1g |
￥15698.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1372632-2.5g |
Methyl 3-((4-nitro-1h-pyrazol-1-yl)methyl)benzoate |
514800-95-4 | 97% | 2.5g |
￥38556.00 | 2024-05-10 | |
| Enamine | EN300-227765-0.05g |
methyl 3-[(4-nitro-1H-pyrazol-1-yl)methyl]benzoate |
514800-95-4 | 95% | 0.05g |
$168.0 | 2024-06-20 |
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Suppliers
Amadis Chemical Company Limited
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(CAS:514800-95-4)methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
Order Number:A1161788
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:09
Price ($):557.0
Email:sales@amadischem.com
methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:514800-95-4)methyl 3-(4-nitro-1H-pyrazol-1-yl)methylbenzoate
Purity:99%
Quantity:1g
Price ($):557.0